Cas no 130253-49-5 ((Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran)

• Product Name: (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran
• CAS No: 130253-49-5
• CID: 5040470
• Update Time: 2025-10-31

(Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran Chemical and Physical Properties

Names and Identifiers

• (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran

Additional information on (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran

Introduction to (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran and Its CAS No. 130253-49-5

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, biotechnology, and material science. Among these, (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran, identified by its CAS number 130253-49-5, has garnered significant attention due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydropyran derivatives, which are known for their versatility in organic synthesis and biological activities.

The molecular structure of (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran consists of a tetrahydropyran ring substituted with a 13-octadecenyloxy group. This configuration imparts specific chemical and physical properties that make it valuable in various scientific domains. The presence of the double bond in the (Z) configuration adds an additional layer of complexity, influencing its reactivity and interaction with biological systems.

Recent research has highlighted the importance of tetrahydropyran derivatives in drug development. These compounds often serve as key intermediates in synthesizing more complex molecules with therapeutic potential. The (Z)-configuration of the double bond in (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran is particularly noteworthy, as it can affect the compound's stereochemical properties, which are crucial for biological activity.

In the realm of pharmaceuticals, the compound's ability to act as a scaffold for drug design is highly promising. Researchers have been exploring its potential in developing novel treatments for various diseases. The 13-octadecenyloxy group, with its long hydrocarbon chain, can influence the compound's solubility and bioavailability, making it an attractive candidate for formulation development.

One of the most exciting applications of (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran is in the field of polymer chemistry. The compound's structural features make it suitable for creating functional polymers with enhanced properties. These polymers can find applications in coatings, adhesives, and even advanced materials for electronics.

The synthesis of (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced catalytic systems has enabled more efficient and sustainable synthesis methods. These advancements are crucial for scaling up production while minimizing environmental impact.

Biological studies have also shown that derivatives of tetrahydropyran can interact with biological targets in unique ways. The (Z)-configuration of the double bond in (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran may influence its binding affinity to enzymes or receptors, making it a valuable tool for drug discovery. Researchers are particularly interested in its potential as a lead compound for developing new therapeutic agents.

The compound's stability under various conditions is another area of interest. Studies have demonstrated that (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran retains its structural integrity under moderate temperatures and pH conditions, suggesting its suitability for industrial applications. This stability is essential for ensuring consistent performance in both laboratory and commercial settings.

The long hydrocarbon chain in the 13-octadecenyloxy group also contributes to the compound's unique behavior as a surfactant or emulsifier. This property makes it useful in formulating creams, lotions, and other cosmetic products where controlled surface tension is required.

In conclusion, (Z)-Tetrahydro-2-(13-octadecenyloxy)-2H-pyran is a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and functional groups make it valuable in pharmaceuticals, polymer chemistry, and material science. Ongoing research continues to uncover new applications and synthetic methods for this compound, ensuring its continued relevance in advancing scientific knowledge and technological innovation.